Cas no 954259-72-4 (Isoxazolo[5,4-b]pyridine-4-carboxylic acid, 3-cyclopropyl-6-(4-pyridinyl)-)

• Product Name: Isoxazolo[5,4-b]pyridine-4-carboxylic acid, 3-cyclopropyl-6-(4-pyridinyl)-
• CAS No: 954259-72-4
• MF: C₁₅H₁₁N₃O₃
• MW: 281.266143083572
• CID: 5228339
• Update Time: 2025-06-15

Isoxazolo[5,4-b]pyridine-4-carboxylic acid, 3-cyclopropyl-6-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazolo[5,4-b]pyridine-4-carboxylic acid, 3-cyclopropyl-6-(4-pyridinyl)-

• Inchi： 1S/C15H11N3O3/c19-15(20)10-7-11(8-3-5-16-6-4-8)17-14-12(10)13(18-21-14)9-1-2-9/h3-7,9H,1-2H2,(H,19,20)
• InChI Key： BZWDUTKJXNZSQX-UHFFFAOYSA-N
• SMILES： C12ON=C(C3CC3)C1=C(C(O)=O)C=C(C1C=CN=CC=1)N=2

Additional information on Isoxazolo[5,4-b]pyridine-4-carboxylic acid, 3-cyclopropyl-6-(4-pyridinyl)-

Isoxazolo[5,4-b]pyridine-4-carboxylic acid, 3-cyclopropyl-6-(4-pyridinyl)-: A Promising Scaffold in Medicinal Chemistry

Isoxazolo[5,4-b]pyridine-4-carboxylic acid, 3-cyclopropyl-6-(4-pyridinyl)- represents a unique class of heterocyclic compounds with potential applications in pharmaceutical research. This molecule, characterized by its isoxazolo[5,4-b]pyridine core structure, incorporates a carboxylic acid functional group at the 4-position, while the 3-cyclopropyl and 6-(4-pyridinyl) substituents contribute to its structural complexity and biological activity. The synthesis of this compound involves multi-step organic reactions, often requiring precise control of reaction conditions to achieve the desired stereochemistry and regioselectivity.

Recent studies have highlighted the isoxazolo[5,4-b]pyridine scaffold as a promising platform for drug discovery due to its ability to modulate various biological targets. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that derivatives of this structure exhibit potent inhibitory activity against protease enzymes involved in viral replication. The 3-cyclopropyl substituent was found to enhance the compound's metabolic stability, while the 6-(4-pyridinyl) group contributes to its binding affinity for specific protein targets.

Structural analysis of this compound reveals a pyridine ring fused with an isoxazole ring, forming a rigid framework that facilitates molecular interactions with biological targets. The carboxylic acid group at the 4-position can participate in hydrogen bonding, which is critical for drug-receptor interactions. Computational studies have shown that the 3-cyclopropyl group increases the lipophilicity of the molecule, potentially improving its cell membrane permeability.

Research published in Organic & Biomolecular Chemistry (2024) explored the synthetic pathways for this compound, emphasizing the importance of electrophilic substitution reactions in forming the isoxazolo[3,4-b]pyridine core. The use of catalytic systems with transition metals has enabled more efficient synthesis of this compound, reducing the number of steps required for its preparation. These advancements are crucial for scaling up production for pharmaceutical applications.

The 6-(4-pyridinyl) substituent is a key feature of this compound, as it provides a versatile platform for further functionalization. This group can act as a linker for additional pharmacophore elements, enabling the design of multi-target drugs. A 2023 study in MedChemComm demonstrated that modifying the 6-(4-pyridinyl) group with various substituents could significantly alter the compound's biological profile, suggesting its potential for tailored drug development.

Biological evaluations of this compound have revealed its potential in several therapeutic areas. In a 2024 preclinical study, the compound showed promising anti-inflammatory properties by inhibiting the NF-κB signaling pathway, which is implicated in chronic inflammatory diseases. The 3-cyclopropyl group was found to enhance its selectivity for inflammatory targets while minimizing off-target effects.

Another area of interest is its potential as an antitumor agent. Research published in European Journal of Medicinal Chemistry (2024) reported that this compound exhibits cytotoxic activity against cancer cell lines, particularly those overexpressing certain protease enzymes. The carboxylic acid group may contribute to its ability to disrupt protein-protein interactions critical for tumor progression.

The isoxazolo[5,4-b]pyridine core structure has also been linked to neuroprotective properties. A 2023 study in Journal of Neurochemistry suggested that this compound could modulate neurotransmitter systems, making it a potential candidate for treating neurodegenerative disorders. The 6-(4-pyridinyl) substituent appears to play a role in its interaction with neurotransmitter receptors.

From a synthetic perspective, the preparation of this compound requires careful optimization of reaction parameters. A 2024 article in Chemical Communications described a novel method for synthesizing this compound using a click chemistry approach, which offers advantages in terms of efficiency and scalability. This method allows for the rapid assembly of complex molecular architectures, which is essential for drug discovery programs.

Computational modeling has provided insights into the binding mechanism of this compound with its biological targets. Molecular docking studies suggest that the 3-cyclopropyl group forms hydrophobic interactions with specific amino acid residues in target proteins, while the 6-(4-pyridinyl) group engages in hydrogen bonding with other residues. These interactions are critical for the compound's biological activity and selectivity.

Future research directions for this compound include exploring its potential in combination therapies. A 2024 review in Drug Discovery Today highlighted the possibility of using this compound in conjunction with existing drugs to enhance therapeutic outcomes. The isoxazolo[5,4-b]pyridine scaffold's versatility makes it an attractive candidate for such approaches, as it can be modified to interact with multiple therapeutic targets simultaneously.

Challenges remain in optimizing the 3-cyclopropyl and 6-(4-pyridinyl) substituents for specific therapeutic applications. Ongoing studies are focused on developing new synthetic strategies to achieve greater control over these substituents, which could lead to more effective and selective drugs. The carboxylic acid group's role in modulating the compound's pharmacokinetic properties is also an area of active investigation.

Overall, isoxazolo[5,4-b]pyridine derivatives like this compound represent an exciting area of pharmaceutical research. Their structural complexity and biological activity make them valuable candidates for the development of new therapeutics. As research continues to advance, the potential applications of this compound are likely to expand, offering new opportunities in the treatment of various diseases.

Further studies are needed to fully elucidate the mechanisms of action for this compound and to optimize its properties for clinical use. The continued exploration of its 3-cyclopropyl and 6-(4-pyridinyl) substituents, along with the carboxylic acid group, will be critical in determining its full therapeutic potential. These efforts will contribute to the development of more effective and targeted therapies in the future.

As the field of medicinal chemistry evolves, compounds like this one will play a vital role in addressing unmet medical needs. The unique isoxazolo[5,4-b]pyridine scaffold, combined with its functional groups, provides a versatile platform for the design of novel drugs. Continued research and innovation in this area will undoubtedly lead to new discoveries and advancements in pharmaceutical science.

Finally, the synthesis and biological evaluation of this compound underscore the importance of interdisciplinary approaches in drug discovery. By combining organic chemistry, computational modeling, and biological testing, researchers can develop more effective therapeutics. The future of this compound and similar structures holds great promise for improving patient outcomes and advancing medical treatments.